Cas no 325822-83-1 (N-{3-[(4-ethoxyphenyl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide)

• Product Name: N-{3-[(4-ethoxyphenyl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide
• CAS No: 325822-83-1
• MF: C₂₀H₁₈N₄O₃S₂
• MW: 426.511921405792
• CID: 5436051
• PubChem ID: 2310250
• Update Time: 2025-05-21

N-{3-[(4-ethoxyphenyl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• STK989628
• N-[3-(4-ethoxyanilino)quinoxalin-2-yl]thiophene-2-sulfonamide
• SR-01000027380
• AKOS005643146
• 325822-83-1
• SR-01000027380-1
• N-{3-[(4-ethoxyphenyl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide
• AB01279559-01
• Oprea1_738634
• N-(3-((4-ethoxyphenyl)amino)quinoxalin-2-yl)thiophene-2-sulfonamide
• NCGC00275823-01
• Z56776434
• F3225-0706
• N-[3-[(4-Ethoxyphenyl)amino]-2-quinoxalinyl]-2-thiophenesulfonamide

• Inchi： 1S/C20H18N4O3S2/c1-2-27-15-11-9-14(10-12-15)21-19-20(23-17-7-4-3-6-16(17)22-19)24-29(25,26)18-8-5-13-28-18/h3-13H,2H2,1H3,(H,21,22)(H,23,24)
• InChI Key： ZQLYSHQTBIKJOJ-UHFFFAOYSA-N
• SMILES： C1(S(NC2C(NC3=CC=C(OCC)C=C3)=NC3C(N=2)=CC=CC=3)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 426.08203280g/mol
• Monoisotopic Mass: 426.08203280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.445±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 605.3±65.0 °C(Predicted)
• pka: 6.45±0.30(Predicted)

Additional information on N-{3-[(4-ethoxyphenyl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide

N-{3-[(4-Ethoxyphenyl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide: A Comprehensive Overview

The compound with CAS No 325822-83-1, known as N-{3-[(4-Ethoxyphenyl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a quinoxaline core with a sulfonamide functional group, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug development, particularly in targeting specific protein kinases. The quinoxaline moiety, a heterocyclic aromatic ring, is known for its ability to form stable interactions with biological targets. The sulfonamide group, on the other hand, enhances the compound's solubility and bioavailability, making it an attractive scaffold for therapeutic agents. Researchers have reported that this compound exhibits potent inhibitory activity against several kinases involved in cancer progression, suggesting its potential as an anti-cancer agent.

In addition to its medicinal applications, this compound has also been explored in the realm of materials science. The thiophene ring within its structure contributes to its electronic properties, making it a candidate for use in organic electronics. Recent advancements in the synthesis of this compound have focused on improving its stability and conductivity, paving the way for its integration into next-generation electronic devices such as flexible displays and photovoltaic cells.

The synthesis of N-{3-[(4-Ethoxyphenyl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the quinoxaline core through condensation reactions and the subsequent introduction of the sulfonamide group via nucleophilic substitution. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory and industrial applications.

From an environmental perspective, this compound has been subjected to rigorous toxicity studies to assess its safety profile. Initial findings indicate that it exhibits low toxicity towards aquatic organisms, which is a positive attribute for its potential use in pharmaceuticals and agrochemicals. However, further studies are required to fully understand its long-term environmental impact and degradation pathways.

In conclusion, N-{3-[(4-Ethoxyphenyl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methods and biological evaluations, positions it as a valuable tool in both academic research and industrial development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicine and materials science.